Phosphorus trichloride

Specification

• Description: Phosphorus trichloride appears as a colorless or slightly yellow fuming liquid with a pungent and irritating odor resembling that of hydrochloric acid. Causes severe burns to skin, eyes and mucous membranes. Very toxic by inhalation, ingestion and skin absorption. Reacts with water to evolve hydrochloric acid, an irritating and corrosive gas apparent as white fumes. Used during electrodeposition of metal on rubber and for making pesticides, surfactants, gasoline additives, plasticizers, dyestuffs, textile finishing agents, germicides, medicinal products, and other chemicals.; Phosphorus trichloride is a phosphorus halide with formula Cl3P.
• CAS No.: 7719-12-2
• Molecular Formula: PCl3; Cl3P
• Molecular Weight: 137.33 g/mol
• IUPAC Name: trichlorophosphane
• Standard InChI: InChI=1S/Cl3P/c1-4(2)3
• Standard InChI Key: FAIAAWCVCHQXDN-UHFFFAOYSA-N
• Impurities: PRODUCT MAY CONTAIN UNREACTED PHOSPHORUS.; TECHNICAL GRADE PHOSPHOROUS TRICHLORIDE HAS AN IMPURITY OF 1 PPM IRON.; The commercial product contains ca. 99% phosphorus trichloride, the main impurity being phosphoryl chloride.; Impurities that may be present in small amounts (<0.1%) include the arsenic and bromine analogues of phosphorus trichloride. The presence of these impurities and the hydrolysis products does not change the overall toxicity of technical phosphorus trichloride.
• SMILES: P(Cl)(Cl)Cl
• Canonical SMILES: P(Cl)(Cl)Cl
• Boiling Point: 169 °F at 760 mm Hg (EPA, 1998); 76.1 °C; 76 °C; 169°F
• Colorform: Clear colorless, fuming liquid; Colorless to yellow, fuming liquid.
• Melting Point: -170 °F (EPA, 1998); -93.6 °C; -112 °C; -170°F